Cas no 1745-49-9 (11-chloro-6,11-dihydrodibenzo[b,e]thiepine)

• Product Name: 11-chloro-6,11-dihydrodibenzo[b,e]thiepine
• CAS No: 1745-49-9
• MF: C₁₄H₁₁ClS
• MW: 246.755141496658
• CID: 5061675
• PubChem ID: 12514557
• Update Time: 2024-03-01

11-chloro-6,11-dihydrodibenzo[b,e]thiepine Chemical and Physical Properties

Names and Identifiers

• 11-chloro-6,11-dihydrodibenzo[b,e]thiepine

• Inchi： 1S/C14H11ClS/c15-14-11-6-2-1-5-10(11)9-16-13-8-4-3-7-12(13)14/h1-8,14H,9H2
• InChI Key： LYGVSZXMMRLJPF-UHFFFAOYSA-N
• SMILES： S1CC2=CC=CC=C2C(Cl)C2=CC=CC=C12

Computed Properties

• Exact Mass: 246.0269992g/mol
• Monoisotopic Mass: 246.0269992g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 25.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiepins Dibenzothiepins